Cas no 1823800-71-0 (1-Methyl-2-trifluoromethoxy-ethylamine)

• Product Name: 1-Methyl-2-trifluoromethoxy-ethylamine
• CAS No: 1823800-71-0
• MF: C₄H₈F₃NO
• MW: 143.10763168335
• MDL: MFCD28040332
• CID: 4773751
• Update Time: 2026-02-26

1-Methyl-2-trifluoromethoxy-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-trifluoromethoxy-ethylamine
• FC(OCC(C)N)(F)F
• 1-(Trifluoromethoxy)propan-2-amine
• SB34556

• MDL： MFCD28040332
• Inchi： 1S/C4H8F3NO/c1-3(8)2-9-4(5,6)7/h3H,2,8H2,1H3
• InChI Key： CYHCPKZOQXHZHN-UHFFFAOYSA-N
• SMILES： FC(OCC(C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2

Additional information on 1-Methyl-2-trifluoromethoxy-ethylamine

Introduction to 1-Methyl-2-trifluoromethoxy-ethylamine (CAS No. 1823800-71-0)

1-Methyl-2-trifluoromethoxy-ethylamine, also known by its CAS number 1823800-71-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethoxy group and an amino group, making it a versatile building block for the development of novel drugs and chemical probes.

The chemical formula of 1-Methyl-2-trifluoromethoxy-ethylamine is C₅H₉F₃NO₂. Its molecular weight is approximately 164.12 g/mol. The presence of the trifluoromethoxy group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. These properties make 1-Methyl-2-trifluoromethoxy-ethylamine a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve drug-like properties. The trifluoromethoxy group, in particular, has been shown to enhance the potency and selectivity of many bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of trifluoromethoxy groups in improving the binding affinity of small molecules to their target proteins.

1-Methyl-2-trifluoromethoxy-ethylamine has been utilized in the development of several drug candidates targeting various therapeutic areas. One notable application is in the field of neuroscience, where it has been used as a precursor for the synthesis of novel antidepressants and anxiolytics. The amino group in the molecule can be functionalized to create derivatives with different pharmacological profiles, allowing researchers to fine-tune the desired therapeutic effects.

In addition to its potential as a drug intermediate, 1-Methyl-2-trifluoromethoxy-ethylamine has also found applications in chemical biology research. It can be used to synthesize fluorescent probes for imaging studies and as a scaffold for the development of enzyme inhibitors. The versatility of this compound makes it an attractive choice for researchers exploring new avenues in drug discovery and chemical biology.

The synthesis of 1-Methyl-2-trifluoromethoxy-ethylamine typically involves multi-step reactions, including nucleophilic substitution and reductive amination. A recent publication in Tetrahedron Letters described an efficient synthetic route that utilizes readily available starting materials and mild reaction conditions, making it suitable for large-scale production. This synthetic method not only improves yield but also enhances purity, which is crucial for pharmaceutical applications.

The safety profile of 1-Methyl-2-trifluoromethoxy-ethylamine is an important consideration for its use in drug development. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and efficacy.

In conclusion, 1-Methyl-2-trifluoromethoxy-ethylamine (CAS No. 1823800-71-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for the development of novel drugs and chemical probes. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.